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Introduction
Fumonisins are mycotoxins produced by certain Fusarium molds that commonly contaminate

corn and other grains used in animal feed.[1] Fumonisin B4 (FB4), along with other fumonisins

like Fumonisin B1 (FB1) and Fumonisin B2 (FB2), poses a significant health risk to livestock

and other animals.[1][2] Their toxic effects include neurotoxicity, hepatotoxicity, and

nephrotoxicity, with horses and swine being particularly sensitive.[1][2] Regulatory bodies such

as the U.S. Food and Drug Administration (FDA) have established guidance levels for total

fumonisins in animal feed to mitigate these risks.[1][3]

Accurate quantification of Fumonisin B4 in animal feed is crucial for ensuring feed safety and

animal health. This application note provides detailed protocols for the extraction of Fumonisin
B4 from animal feed samples using two common and effective techniques: Solid-Phase

Extraction (SPE) and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method.[4][5] These methods are designed to provide clean extracts suitable for

subsequent analysis by High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6]

Data Presentation
The following table summarizes the quantitative data for fumonisin extraction from various

animal feed matrices. While specific data for Fumonisin B4 is limited in the literature, the
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presented data for other fumonisins (FB1, FB2, and FB3) provide a strong indication of the

expected performance of these methods for FB4, given their structural similarities.

Mycotoxi
n

Feed
Matrix

Extractio
n Method

Recovery
(%)

LOD
(µg/kg)

LOQ
(µg/kg)

Referenc
e

FB1
Compound

Feed

Immunoaffi

nity

Column

86.4 -

108.8
20 30 [7]

FB2
Compound

Feed

Immunoaffi

nity

Column

86.4 -

108.8
25 35 [7]

FB1

Broiler

Chicken

Feed

LC-MS/MS
82.6 -

115.8
- 160 [8][9]

FB2

Broiler

Chicken

Feed

LC-MS/MS
82.6 -

115.8
- 160 [8][9]

FB3

Broiler

Chicken

Feed

LC-MS/MS
82.6 -

115.8
- 160 [8][9]

FB1 Corn SPE 91 - 94 - - [10]

FB2 Corn SPE 90 - 100 - - [10]

FB3 Corn SPE 81 - 93 - - [10]

FB1
Animal

Feed

QuEChER

S
67 - 94

0.22 -

32.64
- [11]

FB1, FB2,

FB3

Corn,

Animal

Feed

Immunoaffi

nity

Column

with LC-

MS/MS

72-138 -

FB1: 4.9-

37, FB2:

4.0-32,

FB3: 2.0-

16

[12]
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Experimental Protocols
Protocol 1: Solid-Phase Extraction (SPE) for Fumonisin
B4
This protocol is adapted from established methods for fumonisin extraction and is suitable for

cleaning up extracts from complex animal feed matrices.[13][14]

Materials and Reagents:

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (deionized or HPLC grade)

Formic acid

Solid-Phase Extraction (SPE) cartridges: Strong Anion Exchange (SAX) or tC18 cartridges

can be used. A combination of both may be necessary for enhanced purity.[14]

Centrifuge and centrifuge tubes (50 mL)

Vortex mixer

Solvent evaporator

Glass vials

Procedure:

Sample Preparation:

Grind a representative sample of the animal feed to a fine powder.

Weigh 25 g of the ground sample into a 50 mL centrifuge tube.

Extraction:
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Add 50 mL of extraction solvent (e.g., methanol/water 3:1, v/v or acetonitrile/water 1:1, v/v)

to the centrifuge tube.

Vortex vigorously for 2-3 minutes to ensure thorough mixing.

Centrifuge the mixture at 4000 rpm for 10 minutes.

Carefully collect the supernatant.

SPE Cleanup (using SAX cartridge):

Conditioning: Condition the SAX SPE cartridge by passing 5 mL of methanol, followed by

5 mL of the extraction solvent.

Loading: Load 10 mL of the supernatant onto the conditioned cartridge at a flow rate of

approximately 1-2 mL/min.

Washing: Wash the cartridge with 5 mL of the extraction solvent, followed by 3 mL of

methanol to remove interfering compounds.

Elution: Elute the fumonisins with 10 mL of 1% acetic acid in methanol. Collect the eluate

in a clean vial.

Final Steps:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for

HPLC or LC-MS/MS analysis.

Protocol 2: Modified QuEChERS for Fumonisin B4
The QuEChERS method is known for its speed and simplicity and has been successfully

applied to mycotoxin analysis in feed.[4][15]

Materials and Reagents:

Acetonitrile (containing 1% formic acid)
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Water (deionized or HPLC grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent

Centrifuge and centrifuge tubes (50 mL and 15 mL)

Vortex mixer

Procedure:

Sample Preparation:

Weigh 5 g of the finely ground animal feed sample into a 50 mL centrifuge tube.

Extraction:

Add 10 mL of water and vortex for 30 seconds.

Add 10 mL of acetonitrile with 1% formic acid.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Dispersive SPE (d-SPE) Cleanup:

Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-

SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

Vortex for 30 seconds.
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Centrifuge at 10,000 rpm for 5 minutes.

Final Steps:

Take an aliquot of the cleaned extract for direct injection or evaporate to dryness and

reconstitute in the initial mobile phase for analysis.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the extraction of Fumonisin B4 from

animal feed samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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